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Abstract
Orysastrobin is a novel Quinone outside Inhibitor (QoI) fungicide developed for the effective

control of major rice diseases, including leaf and panicle blast (Magnaporthe grisea) and

sheath blight (Thanatephorus cucumeris).[1][2][3] Its granular formulation is specifically

optimized for application in seedling boxes, providing systemic, long-lasting protection to rice

plants from an early growth stage.[1][4][5] Orysastrobin acts by inhibiting mitochondrial

respiration in fungi, a well-defined biochemical mode of action.[1][2][6] Field trials have

demonstrated its excellent efficacy and plant selectivity.[1][7] This document provides a

comprehensive overview of its application, including its mechanism of action, quantitative

efficacy data, and detailed experimental protocols for research purposes.

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Orysastrobin belongs to the strobilurin class of fungicides (QoI fungicides).[3][5][6] Its primary

mode of action is the inhibition of the mitochondrial respiration chain by binding to the

cytochrome bc1 complex (also known as Complex III) at the Quinone "outside" (Qo) site.[1][2]

[3] This binding action blocks the transfer of electrons between ubiquinol and cytochrome c,

which disrupts the electron transport chain.[8] The interruption of this critical process halts the
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production of ATP, depriving the fungal cells of their primary energy source and ultimately

leading to cell death.[8]
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Caption: Orysastrobin's mode of action in the fungal mitochondrial electron transport chain.

Quantitative Efficacy Data
The efficacy of Orysastrobin granular formulation (7% a.i.) applied to seedling boxes has been

evaluated in multiple field trials.[1][7] The data presented below summarizes its performance

against key rice pathogens compared to other commercial standards.

Table 1: Efficacy of Orysastrobin on Rice Leaf Blast Data extracted from field trials where

fungicides were applied to seedling boxes on the day of transplanting.[7]
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Product
Application Rate (g
a.i./ha)

Disease Severity in
Untreated (%)

% Control

Orysastrobin GR 700 5.0 99.1

Diclocymet GR 300 5.0 83.3

Probenazole GR 2400 5.0 97.5

Orysastrobin GR 700 14.3 96.8

Pyroquilon GR 1200 14.3 91.1

Table 2: Efficacy of Orysastrobin on Rice Sheath Blight Data extracted from field trials where

fungicides were applied to seedling boxes on the day of transplanting.[7]

Product
Application Rate (g
a.i./ha)

Disease Severity in
Untreated (%)

% Control

Orysastrobin GR 700 3.0 94.4

Thifluzamide GR 300 3.0 94.4

Orysastrobin GR 700 12.5 84.0

Furametpyr GR 400 12.5 86.4

Table 3: Influence of Application Timing on Leaf Blast Control Data from trials investigating the

effect of different application timings of an Orysastrobin combination granule.[7]
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Product Application Timing % Control

Orysastrobin + Fipronil GR Seeding 97.0

Orysastrobin + Fipronil GR Greening Stage 96.0

Orysastrobin + Fipronil GR Transplanting Day 96.0

Diclocymet combination GR Seeding 83.0

Diclocymet combination GR Greening Stage 87.0

Diclocymet combination GR Transplanting Day 84.0

Experimental Protocols
The following protocols are based on methodologies reported in field trials for evaluating

Orysastrobin's efficacy.[1][7]

Seedling Box Preparation and Treatment Application
This protocol details the application of granular fungicide to rice seedlings grown in

standardized boxes before transplanting.

Seedling Preparation:

Use standard seedling boxes (e.g., 30 cm x 60 cm).[7]

Sow seeds of a susceptible rice variety (e.g., Koshihikari) in the boxes and cultivate under

standard nursery conditions until they reach the appropriate growth stage for

transplanting.[1]

Granule Application:

Calculate the required amount of granular formulation per box. For a 7% Orysastrobin
granule, an application of 50 g of product per 30x60 cm box corresponds to the target rate

of 10 kg product/ha (700 g a.i./ha).[1][7]

Evenly scatter the weighed granules over the surface of the soil in the seedling box.[1][7]
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Application Timing Variants: For time-course studies, apply the granules at one of the

following stages:

Seeding Stage: Apply immediately after sowing seeds and before covering with soil.[7]

Greening Stage: Apply approximately 2 days after seedling emergence.[7]

Transplanting Day: Apply on the day the seedlings are to be transplanted into the paddy

field.[1][7]

Transplanting:

On the designated day, transplant the treated seedlings into prepared paddy field plots

using a mechanical transplanter.[7]

Ensure control plots (untreated) are also transplanted to serve as a baseline for disease

pressure.
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Caption: Experimental workflow for evaluating Orysastrobin in seedling boxes.
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Field Evaluation and Disease Assessment
This protocol outlines the steps for assessing the protective efficacy of the seedling box

treatment under field conditions.

Trial Layout:

Design the field trial with a minimum plot size of 15 m² per treatment.[1]

Include untreated control plots and plots treated with standard commercial fungicides for

comparison.[1][7]

Use a randomized complete block design to minimize spatial variability.

Disease Monitoring and Assessment:

Leaf Blast (M. grisea): Evaluate disease severity at appropriate rice growth stages (e.g.,

GS 24-34).[1] Assessment can be based on the percentage of diseased leaf area.[7]

Sheath Blight (T. cucumeris): Evaluate at later growth stages (e.g., GS 77-85).[1][7]

Calculate the disease index based on the number of infected hills and the severity of

lesions on the leaf sheaths.[7]

Data Analysis:

Calculate the percentage of disease control for each treatment relative to the untreated

control using the following formula: % Control = [(Disease Severity in Control - Disease

Severity in Treatment) / Disease Severity in Control] x 100

Perform statistical analysis (e.g., ANOVA, Duncan's multiple range test) to determine

significant differences between treatments.[7]

Safety and Plant Selectivity
Phytotoxicity: Orysastrobin demonstrates excellent plant selectivity in a wide range of

tested rice varieties.[1] In field trials, no phytotoxicity was observed following seedling box

applications.[5]
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Toxicological Profile: The active ingredient is reported to have a favorable toxicological and

ecotoxicological profile, ensuring safety for users and the environment when applied

according to label instructions.[1][5]

Residue Information: Studies on other strobilurin fungicides like azoxystrobin applied via

foliar spray have detected residues primarily in the rice hulls, with non-detectable levels in

the polished grains.[9][10] Specific residue data for Orysastrobin applied as a granular

formulation to seedling boxes is not extensively detailed in the reviewed literature and would

be a valuable area for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

